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Executive Summary & Chemical Profile

BMS-795311 is a potent, orally bioavailable Cholesteryl Ester Transfer Protein (CETP) inhibitor.
[11[2][3][4][5] Unlike standard reagents, this compound is a heavily halogenated organic
molecule (Formula: C3sH23F10NO3s) containing ten fluorine atoms per molecule.[5]

Why This Matters for Disposal:

e High Potency (IC50 ~4 nM): Trace amounts are biologically active.[5] Disposal must
guarantee zero environmental release to prevent bioaccumulation or aquatic toxicity.

o Halogen Content: The high fluorine load dictates that this compound—and stock solutions
containing it—must be flagged for High-Temperature Incineration.[5] It cannot be treated via
standard biological waste streams or low-temperature oxidation.[5]

Safety Assessment & Pre-Disposal Protocols

Before initiating disposal, the researcher must establish a "Chain of Custody" for the waste.[5]
This prevents the common error of orphan waste (unlabeled vials) found during lab audits.

Personal Protective Equipment (PPE) Matrix:
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e Respiratory: N95 minimum; P100/HEPA filtered respirator recommended if handling open
powder outside a fume hood.[5]

o Dermal: Double-gloving (Nitrile) is required.[5] BMS-795311 is lipophilic; single layers may
allow permeation over extended contact.[5]

e Ocular: Chemical splash goggles.[5]

Step-by-Step Disposal Workflows
A. Solid Waste (Pure Compound, Weighing Boats, Contaminated
PPE)

Rationale:[5] Solid waste of potent inhibitors is the most common source of fugitive dust
emissions in waste storage areas.

Primary Containment: Place the vial, weighing boat, or contaminated gloves into a clear
polyethylene bag (4 mil thickness).[5]

e Solvent Dampening (The "Wet Method"): If the waste includes loose powder, lightly mist the
inside of the bag with water or methanol before sealing.[5] Causality: This suppresses dust
aerosolization when the bag is compressed later.[5]

o Secondary Containment: Seal the primary bag and place it into a Rigid Hazardous Waste
Container (typically a black or white bucket, distinct from Biohazard Red Bins).

» Labeling: Affix a hazardous waste label.
o Constituent: "BMS-795311 Solid Debris"

o Hazard Checkbox: Toxic, Irritant.[5]

B. Liquid Waste (Stock Solutions, Mother Liquors)

Rationale:[5] BMS-795311 is often dissolved in DMSO or Methanol.[5] The presence of 10
fluorine atoms technically classifies the solute as halogenated, but the waste stream is
determined by the solvent volume.
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Solvent Used Waste Stream Assignment  Technical Note

) Critical: You must annotate the
Non-Halogenated Organic )
DMSO / Ethanol / Methanol tag: "Contains Trace
Waste ) )
Fluorinated Organics."[5]

] ] The solvent and solute are
Dichloromethane / Chloroform Halogenated Organic Waste I
compatible in this stream.[5]

Do not pour down the sink.[5]
Aqueous Buffers (>5% ] ] o
) Aqueous Chemical Waste High potency prohibits sewer
Organic) )
disposal.[5]

C. Empty Containers (The "RCRA Empty" Standard)
Under EPA RCRA guidelines, a container is "empty" only if:

o All wastes have been removed using standard practices (pouring, pumping).[5]
» No more than 3% by weight of the total capacity remains.[5]
o Triple Rinse Protocol:

o Rinse the vial 3x with a compatible solvent (e.g., Methanol).[5]

o Crucial Step: The rinsate (the wash liquid) must be disposed of as Hazardous Liquid
Waste (see Section B).[5] It cannot go down the drain.

o Deface the label on the vial and discard the glass in the "Broken Glass/Sharps" bin.

Visualized Workflows (DOT Diagrams)
Diagram 1: Waste Stream Decision Matrix

This logic gate ensures the compound is routed to the correct incineration path based on its
physical state and solvent carrier.[5]
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BMS-795311 Waste Generated
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Caption: Decision logic for segregating BMS-795311 waste to ensure regulatory compliance

and proper incineration.

Diagram 2: Spill Response Protocol (Self-Validating System)

A closed-loop system to manage accidental release.[5]
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Caption: Closed-loop spill response ensuring no residue remains before protocol termination.

Regulatory & Compliance Context

RCRA Classification (USA): While BMS-795311 is not explicitly "P-listed" (acutely hazardous)
or "U-listed" by specific name in 40 CFR 261.33, it must be treated as a Characteristic Waste
due to its toxicity profile and halogenated structure.[5]

o Generator Status: Labs are responsible for "Cradle-to-Grave" tracking.[5]

e Sewer Ban: Under no circumstances shall this compound be disposed of via sanitary sewer
systems (Clean Water Act compliance).

Global Harmonization System (GHS) Considerations:
e H413: May cause long-lasting harmful effects to aquatic life.[5][6]

e Precautionary Principle: Treat as a suspected reproductive toxin due to its mechanism of
action (Nuclear Receptor modulation).[5]

References

» U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act
(RCRA) Regulations: Hazardous Waste.[5] [Link][5]

e National Research Council (US) Committee on Prudent Practices in the Laboratory.Prudent
Practices in the Laboratory: Handling and Management of Chemical Hazards.[5] Washington
(DC): National Academies Press (US); 2011. [Link]

e Occupational Safety and Health Administration (OSHA).Hazardous Waste Operations and
Emergency Response (HAZWOPER).[5] [Link][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. medchemexpress.com [medchemexpress.com]

2. BMS-795311 | CETP inhibitor | CAS# 939390-99-5 | InvivoChem [invivochem.com]
3. BMS-795311 - Immunomart [immunomart.com]

e 4. BMS 795311 | CAS 939390-99-5 | BMS795311 | Tocris Bioscience [tocris.com]

5. cdn.dam.fixit-holding.com [cdn.dam.fixit-holding.com]

6. dcc-la.safecollegessds.com [dcc-la.safecollegessds.com]

¢ To cite this document: BenchChem. [BMS-795311 Proper Disposal Procedures: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1149920/docs#bms-795311-proper-disposal-
procedures-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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